4-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H17BrN6O/c1-10-20-15-12(7-19-22(15)2)16(21-10)23-6-4-11(9-23)24-14-3-5-18-8-13(14)17/h3,5,7-8,11H,4,6,9H2,1-2H3
• InChI Key: SOPUOOSFBFVYCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCC(C3)OC4=C(C=NC=C4)Br
• Molecular Formula: C16H17BrN6O
• Molecular Weight: 389.25 g/mol

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative with a molecular formula of C16H14BrN5O and a molecular weight of 372.226. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. Pyrrolidine derivatives have been widely used in medicinal chemistry due to their confirmed biological and pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. The reaction conditions and the functionalization of preformed pyrrolidine rings, such as proline derivatives, are also important factors.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, a pyrazolo[3,4-d]pyrimidine moiety, and a bromopyridinyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. The design of new pyrrolidine compounds with different biological profiles could also be a promising area of research.